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Introduction

Pyraclonil is a pre-emergence and early post-emergence herbicide engineered for the control
of a range of problematic weeds in agricultural settings, particularly in water-seeded rice
cultivation. As a member of the pyrazole class of herbicides, its mode of action is the inhibition
of the enzyme protoporphyrinogen oxidase (PPO), a key component in the chlorophyll and
heme biosynthesis pathways in plants. This inhibition leads to the accumulation of
protoporphyrinogen IX, which, in the presence of light and oxygen, generates reactive oxygen
species that cause rapid cell membrane disruption and subsequent plant death. Pyraclonil has
demonstrated efficacy against various grass, sedge, and broadleaf weeds, including biotypes
resistant to other herbicide modes of action. This guide provides a comprehensive overview of
its herbicidal spectrum, supported by quantitative data, detailed experimental protocols, and
visual representations of its biochemical and experimental frameworks.

Herbicidal Spectrum of Control: Quantitative Data

The efficacy of Pyraclonil has been evaluated against a variety of key weeds prevalent in rice
production systems. The following tables summarize the quantitative data on its control
spectrum from field studies.

Table 1: Efficacy of Pyraclonil Applied Alone Against Common Rice Weeds
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Application
. Common .
Weed Species Rate (kg ai Control (%) Reference
Name
ha~?)
Echinochloa spp.  Watergrass 0.3 54 [1]
Schoenoplectus o
Ricefield Bulrush 0.3 <60 [2]
mucronatus
Schoenoplectus o
Ricefield Bulrush 0.3 24 [1]
mucronatus
Cyperus Smallflower
_ , 0.3 >92 [2]
difformis Umbrella Sedge
Heteranthera
) Ducksalad 0.3 86 [1]
limosa
Ammannia spp. Redstem 0.3 91

Table 2: Efficacy of Pyraclonil in Combination with Other Herbicides

Recent research indicates that while Pyraclonil provides a foundational level of weed control,

its efficacy, particularly against grass species, is significantly enhanced when used in a

program with other herbicides. Field experiments have shown that combination treatments

consistently provide greater control of watergrass species, bearded sprangletop, ricefield

bulrush, smallflower umbrella sedge, ducksalad, and redstem compared to Pyraclonil applied

alone.
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Pyraclonil .
Weed Common . Tank-Mix
. Rate (kg ai Control (%) Reference
Species Name Partner
ha™?)

) Propanil, )
Echinochloa Consistently
Watergrass 0.3 Clomazone,

spp. Greater
etc.
Propanil, )
Leptochloa Bearded Consistently
] ] 0.3 Clomazone,
fascicularis Sprangletop Greater
etc.
Schoenoplect o Propanil, )
Ricefield Consistently
us 0.3 Clomazone,
Bulrush Greater
mucronatus etc.
Smallflower Propanil, )
Cyperus Consistently
} ) Umbrella 0.3 Clomazone,
difformis Greater
Sedge etc.
Propanil, ]
Heteranthera Consistently
_ Ducksalad 0.3 Clomazone,
limosa Greater
etc.

) Propanil, )
Ammannia Consistently
Redstem 0.3 Clomazone,
spp. . Greater

etc.

Experimental Protocols

The following methodologies are based on field trials conducted to evaluate the herbicidal

efficacy of Pyraclonil.

1. Experimental Design and Site Characteristics:

e Location: Field experiments were conducted at the Rice Experiment Station in Biggs,
California, USA.

» Soil Type: The soil at the experimental site is characterized as a silty clay with a pH of 5.1

and 2.8% organic matter.
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Experimental Design: A randomized complete block design with four replications was utilized
for the trials.

. Crop and Seeding Specifications:
Cultivar: The medium-grain rice cultivar 'M-206' was used in the studies.
Seed Preparation: Rice seeds were soaked in water for 24 hours for pre-germination.

Seeding Method: Pre-germinated seeds were aerially seeded at a rate of 168 kg ha~* into a
field flooded to a depth of 10 cm.

. Herbicide Application and Treatments:
Application Rate: Pyraclonil was applied at a rate of 0.3 kg ai ha™1.

Application Timings: Treatments were applied at various timings, including pre-seed on bare
ground, into a 1-inch flood, into a 4-inch flood, and at 3 days after flooding.

Combination Treatments: In some experiments, Pyraclonil was applied on the day of
seeding and followed by applications of other registered herbicides such as propanil,
clomazone, benzobicyclon plus halosulfuron, thiobencarb, bispyribac-sodium, penoxsulam,
or florpyrauxifen-benzyl at their recommended rates and timings.

. Data Collection and Analysis:

Weed Control Evaluation: Weed control was visually assessed at various intervals after
treatment (e.g., 42 days after treatment). The assessment estimates the percentage of weed
control for each species relative to an untreated control plot.

Crop Response: Rice injury was also visually assessed.

Statistical Analysis: Data were subjected to analysis of variance (ANOVA) to determine the
statistical significance of treatment effects.

Visualizations

Diagram 1: Pyraclonil's Mode of Action - PPO Inhibition Pathway
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Caption: Pyraclonil inhibits PPO, leading to ROS production and weed death.

Diagram 2: Experimental Workflow for Pyraclonil Efficacy Trials
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Caption: Workflow for evaluating Pyraclonil's herbicidal efficacy in field trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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